Cas no 242473-51-4 (5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile)

• Product Name: 5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile
• CAS No: 242473-51-4
• MF: C₉H₆BrN
• MW: 208.054641246796
• CID: 4642679
• PubChem ID: 18690164
• Update Time: 2025-07-29

5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
• 5-bromobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
• AT20403
• 5-bromobicyclo4.2.0octa-1(6),2,4-triene-7-carbonitrile

• Inchi： 1S/C9H6BrN/c10-8-3-1-2-6-4-7(5-11)9(6)8/h1-3,7H,4H2
• InChI Key： XJLOZQFHCDKJSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C#N)C2

Computed Properties

• Exact Mass: 206.96836g/mol
• Monoisotopic Mass: 206.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides